[6aS,(+)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1,2,3-cd]in
[6aS,(+)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1,2,3-cd]in
Brand Name:
Vulcanchem
CAS No.:
106928-26-1
VCID:
VC0011316
InChI:
InChI=1S/C21H24N2/c1-6-21(4)11-10-15-18(19(21)22-5)13-12-23-16-9-7-8-14(17(13)16)20(15,2)3/h6-9,12,15,18-19,23H,1,10-11H2,2-4H3/t15-,18-,19+,21-/m0/s1
SMILES:
CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)C
Molecular Formula:
C21H24N2
Molecular Weight:
304.4 g/mol
[6aS,(+)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1,2,3-cd]in
CAS No.: 106928-26-1
Main Products
VCID: VC0011316
Molecular Formula: C21H24N2
Molecular Weight: 304.4 g/mol
![[6aS,(+)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1,2,3-cd]in - 106928-26-1](/images/no_structure.jpg)
| CAS No. | 106928-26-1 |
|---|---|
| Product Name | [6aS,(+)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1,2,3-cd]in |
| Molecular Formula | C21H24N2 |
| Molecular Weight | 304.4 g/mol |
| IUPAC Name | (2R,3R,4R,7S)-4-ethenyl-3-isocyano-4,8,8-trimethyl-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),9(16),10,12-tetraene |
| Standard InChI | InChI=1S/C21H24N2/c1-6-21(4)11-10-15-18(19(21)22-5)13-12-23-16-9-7-8-14(17(13)16)20(15,2)3/h6-9,12,15,18-19,23H,1,10-11H2,2-4H3/t15-,18-,19+,21-/m0/s1 |
| Standard InChIKey | SLUFHMQYBPOTFZ-RMYQPGKMSA-N |
| Isomeric SMILES | C[C@@]1(CC[C@H]2[C@@H]([C@H]1[N+]#[C-])C3=CNC4=CC=CC(=C43)C2(C)C)C=C |
| SMILES | CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)C |
| Canonical SMILES | CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)C |
| Synonyms | hapalindole J |
| PubChem Compound | 21761739 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume